(S)-alpha-amino-p-carboxymethylphenylacetic acid

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: (2S)-2-amino-2-[4-(carboxymethyl)phenyl]acetic acid
• InChI: InChI=1S/C10H11NO4/c11-9(10(14)15)7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5,11H2,(H,12,13)(H,14,15)/t9-/m0/s1
• InChI Key: UKKOWJCOMKGIEZ-VIFPVBQESA-N
• Isomeric SMILES: C1=CC(=CC=C1CC(=O)O)[C@@H](C(=O)O)N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)C(C(=O)O)N

Description

(S)-alpha-amino-p-carboxymethylphenylacetic acid is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl α-amino-p-methoxycarbonylmethylphenylacetate (2.3 g, 7 mmol) in 60 ml of 6N HCl was refluxed for 12 hours. After cooling white needles were collected. The aqueous layers were extracted with ethyl acetate. The organic layers were evaporated and the solids combined to give (RS)-α-amino-p-carboxymethylphenylacetic acid (1.45 g, 83%);